![molecular formula C11H14O4S B2894956 2-[4-(Propane-1-sulfonyl)phenyl]acetic acid CAS No. 745053-11-6](/img/structure/B2894956.png)
2-[4-(Propane-1-sulfonyl)phenyl]acetic acid
Description
“2-[4-(Propane-1-sulfonyl)phenyl]acetic acid” is an important raw material and intermediate used in organic synthesis . It is also used for pharmaceutical testing .
Synthesis Analysis
The synthesis of “2-[4-(Propane-1-sulfonyl)phenyl]acetic acid” could potentially involve electrophilic aromatic substitution, a common type of reaction involving aromatic rings . This process involves the attack of an electrophile at carbon to form a cationic intermediate . The aromatic ring is then regenerated from this cationic intermediate by loss of a proton .Molecular Structure Analysis
The molecular formula of “2-[4-(Propane-1-sulfonyl)phenyl]acetic acid” is C11H14O4S . The InChI code is 1S/C5H10O4S/c1-2-3-10(8,9)4-5(6)7/h2-4H2,1H3,(H,6,7) .Chemical Reactions Analysis
The chemical reactions of “2-[4-(Propane-1-sulfonyl)phenyl]acetic acid” could involve electrophilic aromatic substitution . The nitronium ion may attack the aromatic ring to give first a nitrobenzenium ion and then an aromatic nitro compound .Scientific Research Applications
Comprehensive Analysis of 2-[4-(Propane-1-sulfonyl)phenyl]acetic Acid Applications:
Pharmaceutical Testing
2-[4-(Propane-1-sulfonyl)phenyl]acetic acid is used in pharmaceutical testing as a high-quality reference standard to ensure accurate results .
Drug Design
The sulfonyl group, which is present in this compound, can enhance the binding affinity of drug molecules with targeted proteins through hydrogen bond interactions, improving activity . It also increases metabolic stability and bioavailability of drugs .
Biopharmaceutical Agents
Sulfones, including compounds with sulfonyl groups, are used as biopharmaceutical agents for the treatment of various diseases such as leprosy, dermatitis herpetiformis, and tuberculosis .
Organic Synthesis
Sulfonyl compounds act as versatile building blocks in organic synthesis, enabling the formation of S–S, N–S, and C–S bonds to create valuable organosulfur compounds .
Agrochemicals
Compounds bearing a sulfone unit are used in agrochemicals due to their versatility and reactivity .
Functional Materials
Sulfones are utilized in the development of functional materials, contributing to sustainable access to this class of molecules .
Regenerative Medicine
Sulfonated biomaterials, which may include sulfonyl-containing compounds, play a role in regenerative medicine by aiding in tissue engineering and drug delivery challenges .
Emerging Technologies
The sulfonyl group is integral in emerging technologies within scientific research, particularly in sustainable chemistry practices and innovations .
properties
IUPAC Name |
2-(4-propylsulfonylphenyl)acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O4S/c1-2-7-16(14,15)10-5-3-9(4-6-10)8-11(12)13/h3-6H,2,7-8H2,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXQVTUDLBIWZKD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCS(=O)(=O)C1=CC=C(C=C1)CC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(Propane-1-sulfonyl)phenyl]acetic acid | |
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